Cas no 102886-04-4 (Pyrrolidine, 1-octadecyl-)

• Product Name: Pyrrolidine, 1-octadecyl-
• CAS No: 102886-04-4
• MF: C₂₂H₄₅N
• MW: 323.599406957626
• CID: 1133416
• PubChem ID: 10403938
• Update Time: 2025-04-20

Pyrrolidine, 1-octadecyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-octadecyl-
• 1-octadecylpyrrolidine
• DTXSID70439404
• GOILVCXZFJJOGX-UHFFFAOYSA-N
• SCHEMBL1262383
• 102886-04-4

• Inchi： 1S/C22H45N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21-18-19-22-23/h2-22H2,1H3
• InChI Key： GOILVCXZFJJOGX-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCCCCCCCCCCCC)CCCC1

Computed Properties

• Exact Mass: 323.35545
• Monoisotopic Mass: 323.355200440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24